Cas no 30484-88-9 (Mearnsitrin)

• Product Name: Mearnsitrin
• CAS No: 30484-88-9
• MF: C₂₂H₂₂O₁₂
• MW: 478.402887821198
• MDL: MFCD20260407
• CID: 316950
• PubChem ID: 6918652
• Update Time: 2025-04-19

Mearnsitrin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-2-(3,5-dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-
• Mearnsitrin
• 2-(3,5-Dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen- 3-yl 6-deoxy-α-L-mannopyranoside
• 4H-1-Benzopyran-4-one,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-2-(3,5-dihydroxy-4-methoxyphenyl)-5,...
• 4'-Methylmyricitrin
• Mearncitrin
• Mearnsetin 3-rhamnoside
• Mearnsitrin(8CI)
• Myricetin4'-methyl ether-3-O-rhamnoside
• [ "" ]
• Myricetin 4'-methyl ether-3-O-rhamnoside
• Mearnsitrin, >=95% (LC/MS-ELSD)
• 2-(3,5-dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychromen-4-one
• CHEBI:167827
• CHEMBL3109438
• ACon1_001228
• DTXSID301318239
• 30484-88-9
• HY-N3309
• NCGC00169555-01
• CS-0023867
• BDBM50446574
• FS-9736
• 4H-1-Benzopyran-4-one, 3-[(6-deoxy-alpha-L-mannopyranosyl)oxy]-2-(3,5-dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-
• MEGxp0_000937
• Mearnsetin 3-rhamnoside; Myricetin 4'-methyl ether-3-O-rhamnoside
• NS00097036
• BRD-K00587908-001-01-2
• AKOS032962125
• Myricetin 4'-O-methyl ether 3-O-alpha-L-rhamnopyranoside
• DA-65309
• G91399
• 2-(4-METHOXY-3,5-DIHYDROXYPHENYL)-3-(6-DEOXY-ALPHA-L-MANNOPYRANOSYLOXY)-5,7-DIHYDROXY-4H-1-BENZOPYRAN-4-ONE

• MDL： MFCD20260407
• Inchi： 1S/C22H22O12/c1-7-15(27)17(29)18(30)22(32-7)34-21-16(28)14-10(24)5-9(23)6-13(14)33-19(21)8-3-11(25)20(31-2)12(26)4-8/h3-7,15,17-18,22-27,29-30H,1-2H3/t7-,15-,17+,18+,22-/m0/s1
• InChI Key： NAQNISJXKDSYJD-DHWIRCOFSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]([C@@H]1C)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=C(C(=C(C=1)O)OC)O)O)O)=O

Computed Properties

• Exact Mass: 478.11100
• Monoisotopic Mass: 478.11112613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 196Ų

Experimental Properties

• Color/Form: Yellow powder
• PSA: 199.51000
• LogP: 0.49730

Mearnsitrin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：?20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone